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Compound of Interest

Compound Name: S-Methyl-D-penicillamine

Cat. No.: B144229 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of S-Methyl-D-penicillamine, ensuring compliance with general laboratory safety standards

and environmental regulations. The following procedures are designed to provide clear,

actionable information for researchers, scientists, and drug development professionals.

A Safety Data Sheet (SDS) for S-Methyl-D-penicillamine states that the substance is not

classified as hazardous according to the Globally Harmonized System (GHS).[1] However, it is

crucial to note that its parent compound, D-penicillamine, is considered a hazardous chemical.

[2] Therefore, a cautious approach to disposal is warranted. The overriding principle for

managing laboratory waste is that no activity should commence until a plan for the disposal of

all waste, both hazardous and non-hazardous, has been established.[3]

Pre-Disposal Planning and Consultation
Before beginning any disposal process, it is mandatory to consult with your institution's

Environmental Health and Safety (EHS) office. They will provide specific guidance based on

local, state, and federal regulations, as well as institutional protocols.

Personal Protective Equipment (PPE)
Prior to handling S-Methyl-D-penicillamine for disposal, ensure the following PPE is worn:

Eye Protection: Safety glasses with side shields or goggles.
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Hand Protection: Chemically compatible gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Waste Characterization and Segregation
Proper segregation of chemical waste is critical to ensure safety and proper disposal.[4]

Do not mix S-Methyl-D-penicillamine waste with other chemical waste streams unless

explicitly instructed to do so by your EHS office.

It should not be mixed with incompatible materials such as strong oxidizing agents or metals.

[2]

Keep halogenated and non-halogenated solvent wastes separate.[3]

Collection and Storage of S-Methyl-D-penicillamine
Waste
Follow these steps for the collection and temporary storage of S-Methyl-D-penicillamine
waste within the laboratory:

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container.[4] The container must be in good condition and have a secure lid.[4]

Labeling: Clearly label the waste container with "S-Methyl-D-penicillamine Waste" and

include the full chemical name.

Accumulation: Store the waste container at or near the point of generation in a designated

satellite accumulation area.[5]

Container Management: Keep the waste container closed except when adding waste.[3]

Secondary Containment: It is best practice to use secondary containment, such as a tray, to

capture any potential leaks.[3]

Disposal Procedure
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EHS Notification: Once the waste container is ready for pickup, contact your institution's EHS

office or follow the established procedure for requesting a hazardous waste pickup.[6][7]

Do Not Dispose Down the Drain: Chemical waste should not be disposed of in the regular

trash or down the sewer system.[4][7]

Empty Containers: If the original container of S-Methyl-D-penicillamine is empty, it should

be managed as hazardous waste unless triple-rinsed. The rinsate must be collected and

treated as hazardous waste.[3][7] After proper rinsing, labels on the empty container should

be defaced before disposal in the regular trash.[7]

Quantitative Data Summary
Parameter Guideline Source

Maximum Hazardous Waste

Storage in Lab
55 gallons [5][7]

Maximum Acutely Hazardous

Waste Storage
1 quart [5][7]

Maximum Storage Time in

Academic Labs
6 months [4][6]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of S-Methyl-D-penicillamine.
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Phase 1: Preparation

Phase 2: Collection & Storage

Phase 3: Final Disposal

Identify S-Methyl-D-
penicillamine for Disposal

Consult Institutional
EHS Guidelines

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Labeled, Compatible
Waste Container

Transfer Waste to Container

Store in Designated Satellite
Accumulation Area

Keep Container Securely Closed

Request Waste Pickup
from EHS

EHS Collects and Disposes
of Waste

Document Waste Disposal

Click to download full resolution via product page

Caption: Disposal workflow for S-Methyl-D-penicillamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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